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Compound of Interest

Compound Name: Asante NaTRIUM Green-2 AM

Cat. No.: B10827320

For Researchers, Scientists, and Drug Development Professionals

Asante NaTRIUM Green-2 (ANG-2) is a high-performance, fluorescent indicator designed for
the quantitative measurement of intracellular sodium ion concentrations ([Na*]i). Its
acetoxymethyl (AM) ester form, Asante NaTRIUM Green-2 AM, allows for passive diffusion
across the cell membrane, making it a powerful tool for non-invasive cell loading. This guide
provides an in-depth overview of its properties, detailed protocols for its application, and
examples of its use in cellular research.

Core Properties and Specifications

Asante NaTRIUM Green-2 is recognized for its significant brightness and spectral properties
that are compatible with common filter sets, making it an excellent alternative to earlier sodium
indicators like SBFI.[1][2] It is excitable by visible light, which minimizes cellular damage and
autofluorescence associated with UV-excitable dyes.[3]

Physical and Chemical Properties:

Synonyms: ANG-2 AM, ING-2 AM, ION Natrium Green-2 AM[4][5]

Molecular Formula: Cs3HeoCl2N2018[4][6]

Molecular Weight: Approximately 1084.0 g/mol [4][5]

Solubility: Soluble in dimethyl sulfoxide (DMSO)[1]
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o Storage: Store at -20°C, protected from light and moisture[7]

Quantitative Data

The performance characteristics of Asante NaTRIUM Green-2 are summarized below. These
values are crucial for designing and interpreting experiments accurately.

Property Value Notes

~517 nm (in vitro) / ~525-532 Compatible with FITC, GFP,

Excitation Maximum (Aex) ) .
nm (intracellular) and YFP filter sets[1][4]

~540 nm (in vitro) / ~545-548

Emission Maximum (Aem) )
nm (intracellular)

~20 mM (in the absence of K*)  The affinity for Na* is
Dissociation Constant (Kd) ~34 mM (in the presence of influenced by intracellular K+
K*) ~39 mM (in astrocytes) levels[1][4]

] Demonstrates a significant
Fluorescence Quantum Yield 0.014 (Na*-free) 0.20 (Na*-

(PF) bound)

fluorescence enhancement
upon Na* binding[3]

Purity >90% [1][4]

~20-fold increase from zero to
Fluorescence Enhancement ]
saturating [Na*]

Mechanism of Action and Cellular Loading

The utility of Asante NaTRIUM Green-2 AM lies in its ability to be loaded into live cells. The
AM ester groups render the molecule lipophilic, allowing it to permeate the cell membrane.
Once inside the cytosol, ubiquitous intracellular esterases cleave the AM groups. This
hydrolysis traps the now membrane-impermeant, Na+t-sensitive form of the dye (ANG-2) within
the cell.[2] The fluorescence intensity of ANG-2 increases significantly upon binding to
intracellular sodium ions.
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Start: Prepare Reagents

Solution Preparation

Prepare Loading Solution
(e.g., 5 UM ANG-2 AM)

Remove Culture Medium
from Adherent Cells

Add Loading Solution
to Cells

Incubate Cells
(e.g., 60 min at RT or 37°C)

Wash Cells 2-3x with
Dye-Free Buffer (e.g., HBSS)

Ready for Imaging
and Measurement

Start with ANG-2
Loaded Cells

Add lonophores
(e.g., Gramicidin, Amphotericin B)

Perfuse with 'Zero Na*'
Calibration Buffer

Record F_min

Perfuse with 'Saturating Na*'
Calibration Buffer

Record F_max

Generate Calibration Curve
(Fluorescence vs. [Na*])
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Asante NaTRIUM Green-2 AM: A Technical Guide for
Measuring Intracellular Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10827320#asante-natrium-green-2-am-for-
measuring-intracellular-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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